Cas no 67648-07-1 (3-Chloro-4-Ethylbenzoic Acid)
3-Chloro-4-Ethylbenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-Ethylbenzoic Acid
-
- MDL: MFCD18410966
- Inchi: 1S/C9H9ClO2/c1-2-6-3-4-7(9(11)12)5-8(6)10/h3-5H,2H2,1H3,(H,11,12)
- InChI Key: OSIAOEJRKVOTDE-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)O)C=CC=1CC
3-Chloro-4-Ethylbenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010000089-250mg |
3-Chloro-4-ethylbenzoic acid |
67648-07-1 | 97% | 250mg |
$484.80 | 2023-09-01 | |
| Alichem | A010000089-500mg |
3-Chloro-4-ethylbenzoic acid |
67648-07-1 | 97% | 500mg |
$847.60 | 2023-09-01 | |
| Alichem | A010000089-1g |
3-Chloro-4-ethylbenzoic acid |
67648-07-1 | 97% | 1g |
$1534.70 | 2023-09-01 | |
| TRC | C374628-5mg |
3-chloro-4-ethylbenzoic acid |
67648-07-1 | 5mg |
$ 50.00 | 2022-04-28 | ||
| TRC | C374628-10mg |
3-chloro-4-ethylbenzoic acid |
67648-07-1 | 10mg |
$ 70.00 | 2022-04-28 | ||
| TRC | C374628-50mg |
3-chloro-4-ethylbenzoic acid |
67648-07-1 | 50mg |
$ 295.00 | 2022-04-28 | ||
| Enamine | EN300-206130-0.05g |
3-chloro-4-ethylbenzoic acid |
67648-07-1 | 95% | 0.05g |
$229.0 | 2023-09-16 | |
| Enamine | EN300-206130-0.1g |
3-chloro-4-ethylbenzoic acid |
67648-07-1 | 95% | 0.1g |
$342.0 | 2023-09-16 | |
| Enamine | EN300-206130-0.25g |
3-chloro-4-ethylbenzoic acid |
67648-07-1 | 95% | 0.25g |
$487.0 | 2023-09-16 | |
| Enamine | EN300-206130-0.5g |
3-chloro-4-ethylbenzoic acid |
67648-07-1 | 95% | 0.5g |
$768.0 | 2023-09-16 |
3-Chloro-4-Ethylbenzoic Acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-Chloro-4-Ethylbenzoic Acid
3-Chloro-4-Ethylbenzoic Acid (CAS No. 67648-07-1): Properties, Applications, and Market Insights
3-Chloro-4-Ethylbenzoic Acid (CAS No. 67648-07-1) is a specialized organic compound widely used in pharmaceutical and chemical research. This chlorinated benzoic acid derivative is gaining attention due to its unique structural properties and versatile applications. With the increasing demand for fine chemicals in drug development, understanding this compound's characteristics is essential for researchers and industry professionals.
The molecular formula of 3-Chloro-4-Ethylbenzoic Acid is C9H9ClO2, featuring a chloro group at the 3-position and an ethyl group at the 4-position of the benzene ring. This specific substitution pattern contributes to its distinct chemical behavior, making it valuable for synthesizing more complex molecules. Recent studies highlight its potential as a building block in medicinal chemistry, particularly in developing non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive compounds.
In the pharmaceutical industry, 3-Chloro-4-Ethylbenzoic Acid serves as a key intermediate for creating drug candidates with improved efficacy. Researchers are exploring its use in designing selective COX-2 inhibitors, a hot topic in pain management research. The compound's ability to modify pharmacokinetic properties makes it attractive for drug optimization projects, addressing current challenges in bioavailability enhancement.
Beyond pharmaceuticals, this chemical finds applications in agrochemical research for developing novel crop protection agents. Its structural features allow for the creation of compounds with specific modes of action against plant pathogens. The growing focus on sustainable agriculture has increased interest in such specialized intermediates that enable more targeted pesticide development.
The synthesis of 3-Chloro-4-Ethylbenzoic Acid typically involves Friedel-Crafts alkylation followed by chlorination and oxidation steps. Recent advancements in green chemistry have led to improved synthetic routes with higher yields and reduced environmental impact. These developments align with the industry's shift toward eco-friendly manufacturing processes, a major concern for modern chemical enterprises.
Market analysis indicates steady growth in demand for 3-Chloro-4-Ethylbenzoic Acid, driven by expanding pharmaceutical R&D activities in Asia-Pacific and North America. The compound's price stability and reliable supply chain make it a preferred choice for many manufacturers. Industry reports suggest increasing applications in electronic materials as well, particularly for organic semiconductor development.
Quality control of 3-Chloro-4-Ethylbenzoic Acid involves rigorous testing using HPLC and GC-MS techniques to ensure high purity levels (>98%). Proper storage conditions (cool, dry environment) are crucial for maintaining its stability over time. These quality aspects are particularly important for customers searching for "high purity benzoic acid derivatives" or "pharmaceutical intermediates suppliers."
Recent patent literature reveals novel applications of 3-Chloro-4-Ethylbenzoic Acid derivatives in material science, including their use as liquid crystal components for display technologies. This expansion into high-tech applications demonstrates the compound's versatility beyond traditional chemical uses. Such developments are frequently searched by professionals looking for "advanced organic electronic materials."
Safety considerations for handling 3-Chloro-4-Ethylbenzoic Acid include standard laboratory precautions - wearing appropriate PPE and working in well-ventilated areas. While not classified as hazardous under normal conditions, proper handling procedures should always be followed, as with all chemical substances. This information addresses common queries about "safe handling of chlorinated aromatics."
The future outlook for 3-Chloro-4-Ethylbenzoic Acid appears promising, with research focusing on its potential in bioconjugation chemistry and prodrug design. These emerging applications position the compound as a valuable tool in modern drug discovery programs. Industry analysts predict sustained demand growth, particularly from contract research organizations and academic institutions engaged in medicinal chemistry innovation.
For researchers considering 3-Chloro-4-Ethylbenzoic Acid synthesis or application development, recent publications highlight optimized reaction conditions and novel derivative formations. These scientific advances provide valuable insights for those searching "benzoic acid derivative reactions" or "chloro-ethyl aromatic compounds." The compound's balanced lipophilicity and electronic effects make it particularly interesting for structure-activity relationship studies.
In conclusion, 3-Chloro-4-Ethylbenzoic Acid (CAS No. 67648-07-1) represents an important building block in contemporary chemical research. Its diverse applications across pharmaceuticals, agrochemicals, and advanced materials underscore its significance in modern chemistry. As research continues to uncover new uses for this versatile compound, its role in scientific innovation is expected to grow substantially in the coming years.
67648-07-1 (3-Chloro-4-Ethylbenzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)